Cas no 162990-28-5 (2,5-Piperazinedione,1,3,6-trimethyl-,(3R-trans)-(9CI))

• Product Name: 2,5-Piperazinedione,1,3,6-trimethyl-,(3R-trans)-(9CI)
• CAS No: 162990-28-5
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 904724
• Update Time: 2023-04-01

2,5-Piperazinedione,1,3,6-trimethyl-,(3R-trans)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,1,3,6-trimethyl-,(3R-trans)-(9CI)

• Inchi： 1S/C7H12N2O2/c1-4-7(11)9(3)5(2)6(10)8-4/h4-5H,1-3H3,(H,8,10)/t4-,5+/m1/s1
• InChI Key： LAFVTZVRNASYMJ-UHNVWZDZSA-N
• SMILES： N1(C)[C@@H](C)C(=O)N[C@H](C)C1=O

Computed Properties

• Exact Mass: 156.09
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2